Cas no 6996-09-4 (3,5-dibutyl-1,3,5-thiadiazinane-2-thione)

• Product Name: 3,5-dibutyl-1,3,5-thiadiazinane-2-thione
• CAS No: 6996-09-4
• MF: C₁₁H₂₂N₂S₂
• MW: 246.43578004837
• CID: 974464
• PubChem ID: 98908
• Update Time: 2025-04-19

3,5-dibutyl-1,3,5-thiadiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 3,5-dibutyl-1,3,5-thiadiazinane-2-thione
• Tetrahydro-3,5-dibutyl-2H-1,3,5-thiadiazine-2-thione; 3,5-dibutyl-tetrahydro-[1,3,5]thiadiazin-2-thione; AC1Q7F6U; 2-Thioxo-3,5-dibutyl-tetrahydro-1,3,5-thiadiazin; BRN 0154616; 3,5-dibutyl-[1,3,5]thiadiazinane-2-thione; AC1L40IC; 2-Thio-3,5-dibutyl-tetrahydro-1,3,5-thiadiazin; 2H-1,3,5-Thiadiazine-2-thione, tetrahydro-3,5-dibutyl-; NSC176365; 3,5-Dibutyl-tetrahydro-[1,3,5]thiadiazin-2-thion; CTK8D5937;
• 2H-1,3,5-Thiadiazine-2-thione, tetrahydro-3,5-dibutyl-
• NSC 176365
• NSC176365
• DTXSID90220235
• 6996-09-4
• 2H-1,3,5-Thiadiazine-2-thione, 3,5-dibutyltetrahydro-
• 3,5-Dibutyltetrahydro-2H-1,3,5-thiadiazine-2-thione
• Tetrahydro-3,5-dibutyl-2H-1,3,5-thiadiazine-2-thione
• BRN 0154616
• SVL18775XX
• NSC-176365
• UNII-SVL18775XX
• DS-008749

• Inchi： 1S/C11H22N2S2/c1-3-5-7-12-9-13(8-6-4-2)11(14)15-10-12/h3-10H2,1-2H3
• InChI Key： IFDIJNHAPXUYDX-UHFFFAOYSA-N
• SMILES： S1C(N(CCCC)CN(C1)CCCC)=S

Computed Properties

• Exact Mass: 246.12266
• Monoisotopic Mass: 246.12244106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 6.48
• LogP: 3.01310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazinanes